N-(3-Fluorophenyl)-4-methylpyridin-2-amine

• IUPAC Name: N-(3-fluorophenyl)-4-methylpyridin-2-amine
• InChI: InChI=1S/C12H11FN2/c1-9-5-6-14-12(7-9)15-11-4-2-3-10(13)8-11/h2-8H,1H3,(H,14,15)
• InChI Key: XMECVBNKZBRMJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=CC(=CC=C2)F
• Molecular Formula: C12H11FN2
• Molecular Weight: 202.23 g/mol

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include details about its physical appearance (solid, liquid, color, etc.) and any distinctive odor.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process is often optimized to increase yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms within a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, and studying the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and stability. It can also involve studying the compound’s reactivity with other substances.

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine its mechanism of action. This can involve studying its interactions with biological molecules, and its effects on biological systems.

Safety and Hazards

Safety and hazard analysis involves determining the potential risks associated with handling and using the compound. This can include toxicity studies, and determining appropriate safety precautions.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, or research into potential applications. This could include medicinal applications, if the compound is biologically active.